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Compound of Interest

Compound Name: TASP0390325

Cat. No.: B611170 Get Quote

Essential Safety and Handling Guide for
TASP0390325
Product Identifier: TASP0390325 Chemical Name: C₂₅H₂₉ClFN₅O₄·HCl Primary Activity: Potent

and selective V1B receptor antagonist. Known Effects: Exhibits antidepressant and anxiolytic

properties in research models.[1][2][3]

This document provides crucial safety protocols and operational guidance for laboratory

personnel handling TASP0390325. As a biologically active compound, all procedures should be

conducted with a thorough understanding of its properties and potential hazards.

Hazard Identification and Risk Assessment
TASP0390325 is a potent arginine vasopressin receptor 1B (V1B) antagonist with an IC₅₀ of

2.22 nM for rat pituitary receptors and 2.72 nM for recombinant human V1B receptors. While

specific toxicology data is limited, its high potency necessitates careful handling to prevent

accidental exposure. The parent compound class, vasopressin receptor antagonists, can have

significant physiological effects. Therefore, treat TASP0390325 as a hazardous substance.

Potential Routes of Exposure:

Inhalation of aerosolized powder.

Dermal contact.
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Ocular contact.

Ingestion.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is mandatory to minimize exposure risk. The level of PPE

should correspond to the procedure being performed.

Activity Required PPE

Low-Risk Operations(e.g., handling sealed

containers, visual inspection)

* Standard laboratory coat* Safety glasses with

side shields* Nitrile gloves

Moderate-Risk Operations(e.g., weighing solid

compound, preparing solutions, performing

dilutions)

* Disposable lab coat or gown* Chemical splash

goggles* Double-gloving with nitrile gloves* N95

or higher-rated respirator (if not in a fume hood)

High-Risk/Emergency Operations(e.g., cleaning

up spills, potential for significant aerosolization)

* Chemical-resistant suit or gown* Full-face

respirator or Powered Air-Purifying Respirator

(PAPR)* Heavy-duty nitrile or butyl rubber

gloves

Note: Always inspect PPE for integrity before use and dispose of single-use items properly after

handling the compound.

Engineering Controls and Safe Handling
Primary Engineering Control:

Chemical Fume Hood: All manipulations of solid TASP0390325 (e.g., weighing,

reconstituting) and concentrated stock solutions must be performed inside a certified

chemical fume hood to prevent inhalation of powders or aerosols.

Safe Handling Procedures:

Designate a specific area within the lab for handling TASP0390325.
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Ensure all equipment (spatulas, weigh boats, glassware) is clean and dedicated for use with

this compound where possible.

Use wet-wiping or HEPA-filtered vacuuming for cleaning work surfaces. Avoid dry sweeping.

Transport containers in a sealed, secondary container to prevent spills.

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO

Pre-Calculation: Determine the required mass of TASP0390325 (M.Wt: 554.44 g/mol ) and

volume of DMSO. For 1 mL of a 10 mM stock, 5.54 mg of TASP0390325 is needed.

Preparation:

Don appropriate PPE (disposable lab coat, chemical splash goggles, double nitrile

gloves).

Perform all subsequent steps within a chemical fume hood.

Weighing:

Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully add the calculated mass of TASP0390325 to the tube using a clean spatula.

Avoid generating dust.

Record the exact mass.

Solubilization:

Using a calibrated pipette, add the calculated volume of high-purity DMSO to the

microcentrifuge tube.

Cap the tube securely.

Vortex gently until the solid is completely dissolved. The compound is soluble to 100 mM

in DMSO.
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Labeling and Storage:

Clearly label the tube with the compound name (TASP0390325), concentration (10 mM),

solvent (DMSO), date, and preparer's initials.

Store the stock solution at -20°C as recommended.

Emergency and Disposal Plans
Spill Response:

Alert Personnel: Immediately notify others in the area.

Evacuate: If the spill is large or outside of a containment device, evacuate the immediate

area.

Don PPE: Wear high-risk/emergency PPE before re-entering the area.

Containment: For liquid spills, cover with an absorbent material. For solid spills, gently cover

with a damp paper towel to avoid aerosolization.

Clean-Up: Carefully collect all contaminated materials into a designated hazardous waste

container. Clean the spill area with an appropriate deactivating agent or soap and water,

followed by 70% ethanol.

Report: Report the incident to the laboratory supervisor and Environmental Health & Safety

department.

Exposure Procedures:

Inhalation: Move to fresh air immediately. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan:

All solid waste (used gloves, weigh boats, tubes) and liquid waste containing TASP0390325
must be disposed of as hazardous chemical waste.

Collect waste in clearly labeled, sealed containers.

Follow all institutional and local regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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